molecular formula C25H22N4O3 B2462437 2-(4-ethoxyphenyl)-5-((5-methyl-2-phenyloxazol-4-yl)methyl)pyrazolo[1,5-a]pyrazin-4(5H)-one CAS No. 1358830-74-6

2-(4-ethoxyphenyl)-5-((5-methyl-2-phenyloxazol-4-yl)methyl)pyrazolo[1,5-a]pyrazin-4(5H)-one

Cat. No. B2462437
CAS RN: 1358830-74-6
M. Wt: 426.476
InChI Key: FXBQSUFLXPEQTF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(4-ethoxyphenyl)-5-((5-methyl-2-phenyloxazol-4-yl)methyl)pyrazolo[1,5-a]pyrazin-4(5H)-one is a useful research compound. Its molecular formula is C25H22N4O3 and its molecular weight is 426.476. The purity is usually 95%.
BenchChem offers high-quality 2-(4-ethoxyphenyl)-5-((5-methyl-2-phenyloxazol-4-yl)methyl)pyrazolo[1,5-a]pyrazin-4(5H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-ethoxyphenyl)-5-((5-methyl-2-phenyloxazol-4-yl)methyl)pyrazolo[1,5-a]pyrazin-4(5H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Annular Tautomerism in NH-Pyrazoles

Research on NH-pyrazoles, such as those described by Cornago et al. (2009), demonstrates the significance of annular tautomerism in the solid state and solution, facilitated by hydrogen bonding and NMR spectroscopy. This research provides insights into the structural behavior of pyrazole derivatives, which could be relevant to understanding the tautomerism and bonding characteristics of the query compound (Cornago et al., 2009).

Synthesis of Pyrazolo[4,3-e]-1,2,4-triazolo-[1,5-c]pyrimidine Derivatives

Xiao et al. (2008) reported on the synthesis of pyrazolo[4,3-e]-1,2,4-triazolo-[1,5-c]pyrimidine derivatives, aiming to find potent and selective antagonists for the A2A adenosine receptor or potent pesticide lead compounds. This highlights the potential pharmacological and agricultural applications of pyrazolo-triazolo-pyrimidine derivatives (Xiao et al., 2008).

Antidiabetic Activity of Pyrazole-based Heterocycles

Vaddiraju et al. (2022) synthesized novel pyrazole-based heterocycles attached to sugar moieties, exhibiting moderate antidiabetic activity. This indicates the potential of such compounds in creating new therapeutic agents for diabetes management (Vaddiraju et al., 2022).

Role in Modern Medicine and Pharmacy

Fedotov et al. (2022) emphasized the strategic role of pyrazole and 1,2,4-triazole derivatives in modern medicine and pharmacy, underscoring their significant pharmacological potential. This broad applicability suggests that the query compound could also have medical or pharmaceutical relevance (Fedotov et al., 2022).

Synthesis and Antimicrobial Activity

Several studies, such as those by Bhat et al. (2016) and Hassan et al. (2013), have synthesized and evaluated the antimicrobial activities of pyrazole derivatives, suggesting the potential use of such compounds in developing new antimicrobial agents (Bhat et al., 2016); (Hassan et al., 2013).

properties

IUPAC Name

2-(4-ethoxyphenyl)-5-[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]pyrazolo[1,5-a]pyrazin-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H22N4O3/c1-3-31-20-11-9-18(10-12-20)21-15-23-25(30)28(13-14-29(23)27-21)16-22-17(2)32-24(26-22)19-7-5-4-6-8-19/h4-15H,3,16H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FXBQSUFLXPEQTF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)C2=NN3C=CN(C(=O)C3=C2)CC4=C(OC(=N4)C5=CC=CC=C5)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H22N4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

426.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(4-ethoxyphenyl)-5-((5-methyl-2-phenyloxazol-4-yl)methyl)pyrazolo[1,5-a]pyrazin-4(5H)-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.